2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-(3-quinoxalin-2-ylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C24H15N3O3/c28-23(18-13-16-6-1-4-11-22(16)30-24(18)29)26-17-8-5-7-15(12-17)21-14-25-19-9-2-3-10-20(19)27-21/h1-14H,(H,26,28)
• InChI Key: SMXYJLDAXYUXPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C24H15N3O3
• Molecular Weight: 393.4 g/mol

Description

2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of chromene derivatives and has potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide is not fully understood. However, studies have suggested that it may exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease pathogenesis.
Biochemical and Physiological Effects:
Studies have shown that 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide exhibits a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth. The compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide in lab experiments include its potent pharmacological effects and its synthetic accessibility. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

For research could include investigating its potential as a therapeutic agent for various diseases, optimizing its pharmacological properties, and developing novel derivatives with improved efficacy and safety profiles.
Conclusion:
In conclusion, 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide is a synthetic compound with significant potential in medicinal chemistry. Its potent pharmacological effects and synthetic accessibility make it an attractive target for further research. However, further studies are needed to fully understand its mechanism of action and optimize its pharmacological properties.

Synthesis Methods

The synthesis of 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide involves a multi-step process. The starting material is 2-hydroxybenzaldehyde, which is subjected to condensation with 2-aminobenzonitrile to form 2-(2-cyanophenyl)benzoxazole. This intermediate is then reacted with 2-bromoacetophenone to yield the final product, 2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide.

Scientific Research Applications

2-oxo-N-[3-(2-quinoxalinyl)phenyl]-2H-chromene-3-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial activities. The compound has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases.